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Abstract
Demethylsonchifolin is a naturally occurring sesquiterpenoid lactone isolated from

Smallanthus sonchifolius. While specific research on demethylsonchifolin is limited, its

structural class, the melampolide-type sesquiterpenoids, is the subject of extensive

investigation for a range of biological activities. This technical guide provides a comprehensive

overview of demethylsonchifolin, placing it within the broader context of related, well-studied

sesquiterpenoids from the same plant source. This document will detail the known biological

activities, potential mechanisms of action, and relevant experimental protocols associated with

these compounds, offering a valuable resource for researchers interested in the therapeutic

potential of this class of natural products.

Introduction to Demethylsonchifolin and
Sesquiterpenoids
Demethylsonchifolin is classified as a sesquiterpenoid, a diverse class of C15 terpenoids

derived from the assembly of three isoprene units. These compounds are widely distributed in

the plant kingdom and are known to possess a vast array of biological activities.

Demethylsonchifolin is specifically a melampolide-type sesquiterpene lactone, a subclass

characterized by a germacrane skeleton. It is isolated from the leaves of Smallanthus

sonchifolius (yacon), a plant traditionally used in folk medicine.
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While direct biological data for demethylsonchifolin is not extensively available in current

literature, several other sesquiterpenoid lactones isolated from Smallanthus sonchifolius, such

as enhydrin, uvedalin, and polymatin B, have been studied for their significant biological

effects, including trypanocidal and antimicrobial properties. This guide will leverage the data on

these closely related compounds to infer the potential biological role and mechanisms of action

of demethylsonchifolin.

Physicochemical Properties of Demethylsonchifolin
Property Value Reference

CAS Number 956384-55-7 [1]

Molecular Formula C₂₀H₂₄O₆ [2]

Molecular Weight 360.401 g/mol [2]

Boiling Point 563.2±50.0 °C at 760 mmHg [2]

Density 1.2±0.1 g/cm³ [2]

Flash Point 198.0±23.6 °C

Biological Activities of Related Sesquiterpenoids
from Smallanthus sonchifolius
Due to the limited specific data on demethylsonchifolin, this section summarizes the reported

biological activities of other structurally similar sesquiterpenoid lactones isolated from

Smallanthus sonchifolius. These findings provide a strong basis for predicting the potential

therapeutic applications of demethylsonchifolin.

Trypanocidal Activity
Several sesquiterpenoid lactones from S. sonchifolius have demonstrated potent activity

against Trypanosoma cruzi, the parasite responsible for Chagas disease.
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Compound
IC₅₀ (μM) vs.
Epimastigotes

IC₅₀ (μM) vs.
Amastigotes

CC₅₀ (μM) on
Vero cells

Selectivity
Index
(Amastigote/V
ero)

Enhydrin 0.84 5.17 46.5 9.0

Uvedalin 1.09 3.34 46.8 14.0

Polymatin B 4.90 9.02 147.3 16.3

Data sourced from a study on the trypanocidal activity of sesquiterpene lactones from

Smallanthus sonchifolius.

Antimicrobial Activity
Melampolide-type sesquiterpenoids from S. sonchifolius have also been shown to possess

antimicrobial properties.

Compound
Minimal Inhibitory Weight (mg) vs.
Bacillus subtilis

Fluctuanin 25

Uvedalin 50

Sonchifolin 100

Enhydrin 100

8β-tigloyloxymelampolid-14-oic acid methyl

ester
50

8β-methacryloyloxymelampolid-14-oic acid

methyl ester
25

Data from a study on the purification and identification of antimicrobial sesquiterpene lactones

from yacon leaves.
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Potential Mechanisms of Action and Signaling
Pathways
Based on the known activities of related sesquiterpenoid lactones, the following mechanisms

and signaling pathways are proposed for demethylsonchifolin.

Inferred Anti-inflammatory Mechanism via NF-κB
Inhibition
Sesquiterpene lactones are well-documented inhibitors of the NF-κB (nuclear factor kappa-

light-chain-enhancer of activated B cells) signaling pathway, a key regulator of inflammation.

The proposed mechanism involves the direct alkylation of the p65 subunit of NF-κB by the α-

methylene-γ-lactone moiety, which prevents its translocation to the nucleus and subsequent

transcription of pro-inflammatory genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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